Cas no 1781157-05-8 (N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine
• CAS No: 1781157-05-8
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6011660
• PubChem ID: 84810897
• Update Time: 2025-06-09

N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine
• 1781157-05-8
• EN300-1926389
• N-[(4-bromo-3,5-dimethoxyphenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C10H14BrNO3/c1-12(13)6-7-4-8(14-2)10(11)9(5-7)15-3/h4-5,13H,6H2,1-3H3
• InChI Key： MYYBJHIULQVCMS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CN(C)O)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine

N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1781157-05-8): A Comprehensive Overview

N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1781157-05-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine.

Chemical Properties

N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine is a brominated derivative of a hydroxylamine compound. Its molecular formula is C₁₂H₁₆BrNO₃, and it has a molecular weight of approximately 294.16 g/mol. The compound features a bromine atom at the para position of the phenyl ring, along with two methoxy groups at the ortho and meta positions. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The solubility of N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine in various solvents is an important consideration for its use in chemical reactions and biological assays. It is generally soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane and toluene. This solubility profile makes it suitable for a wide range of experimental conditions.

Synthesis Methods

The synthesis of N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-bromo-3,5-dimethoxybenzaldehyde with methylamine and hydroxylamine in the presence of a suitable catalyst. This reaction typically proceeds via a reductive amination process, followed by hydroxylation to form the final product.

Another approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the methyl group onto the phenyl ring. This method requires careful control of reaction conditions to avoid side reactions and ensure high yields.

Biological Activities

N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In addition to its antioxidant activity, N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine has demonstrated anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders.

Clinical Applications and Research Advancements

The potential clinical applications of N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine are currently being explored through various preclinical studies. One area of focus is its use as an adjunct therapy for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models.

Another promising application is in the treatment of cardiovascular diseases. Research has indicated that N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine can reduce oxidative stress and inflammation in vascular tissues, potentially slowing the progression of atherosclerosis and other cardiovascular conditions.

Conclusion

In conclusion, N-(4-bromo-3,5-dimethoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1781157-05-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as antioxidant and anti-inflammatory activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.